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Compound of Interest

Compound Name: Grassofermata

Cat. No.: B10752214

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Grassofermata, a potent and

specific inhibitor of Fatty Acid Transport Protein 2 (FATP2), with other known FATP inhibitors.

The information presented herein is supported by experimental data to facilitate an objective

evaluation of its performance and potential therapeutic applications.

Fatty Acid Transport Proteins (FATPs) are a family of transmembrane proteins crucial for the

uptake of long-chain fatty acids into cells. Dysregulation of FATP activity is implicated in various

metabolic diseases, including non-alcoholic fatty liver disease (NAFLD), type 2 diabetes, and

diabetic kidney disease, making them attractive targets for therapeutic intervention.

Grassofermata has emerged as a key small molecule inhibitor for studying the role of FATP2

in these pathologies.

Performance Comparison of FATP Inhibitors
The inhibitory activity of Grassofermata and other FATP inhibitors is typically quantified by

their half-maximal inhibitory concentration (IC50), which represents the concentration of an

inhibitor required to reduce the rate of a specific biological process by 50%. The following
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tables summarize the IC50 values of Grassofermata and other FATP inhibitors across various

cell lines.
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FATP2

Inhibitors

Inhibitor
Target FATP

Isoform
Cell Line IC50 (µM) Reference

Grassofermata FATP2
HepG2 (Human

Liver)
8.1 - 11 [1]

Caco-2 (Human

Intestinal)
~10 [2][3]

C2C12 (Mouse

Myoblast)
10.6 [1]

INS-1E (Rat

Pancreatic β-

cell)

8.3 [1]

Human

Adipocytes
58.2 [1]

Lipofermata FATP2
HepG2 (Human

Liver)
3 - 6 [4]

Caco-2 (Human

Intestinal)
3 - 6 [4]

C2C12 (Mouse

Myoblast)
3 - 6 [4]

INS-1E (Rat

Pancreatic β-

cell)

3 - 6 [4]

Human

Adipocytes
39 [4]

Atypical

Antipsychotics

(e.g., Clozapine,

Chlorpromazine)

FATP2 (off-

target)

Caco-2 (Human

Intestinal)

Ineffective at

relevant

concentrations

[5]
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Other FATP

Inhibitors

Inhibitor Target FATP Isoform Assay Condition IC50 (µM)

FATP1-IN-1 FATP1
Recombinant human

FATP1
0.046

FATP1-IN-2 FATP1
Recombinant human

FATP1
0.43

(Z)-Ligustilide FATP5 Not specified Not specified

Experimental Protocols
A key experiment to determine the efficacy of FATP inhibitors is the fatty acid uptake assay.

This is commonly performed using a fluorescently labeled fatty acid analog, such as C1-

BODIPY-C12.

Fatty Acid Uptake Assay Protocol
Objective: To measure the inhibition of fatty acid uptake in cultured cells by Grassofermata
and other FATP inhibitors.

Materials:

Cultured cells (e.g., HepG2, Caco-2)

Cell culture medium

FATP inhibitor (e.g., Grassofermata)

C1-BODIPY-C12 (fluorescent fatty acid analog)

Bovine Serum Albumin (BSA), fatty acid-free

Trypan Blue

Phosphate-Buffered Saline (PBS)
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96-well black, clear-bottom plates

Fluorescence plate reader

Procedure:

Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at an appropriate density and

allow them to adhere and grow to confluence.

Inhibitor Preparation: Prepare a stock solution of the FATP inhibitor in a suitable solvent

(e.g., DMSO). Make serial dilutions to achieve the desired final concentrations.

Cell Treatment:

Aspirate the culture medium from the wells.

Wash the cells twice with warm PBS.

Add serum-free medium containing the desired concentrations of the FATP inhibitor to the

respective wells. Incubate for a specified period (e.g., 1 hour) at 37°C. Include a vehicle

control (e.g., DMSO) for comparison.

Fatty Acid Uptake Measurement:

Prepare a solution of C1-BODIPY-C12 complexed with fatty acid-free BSA in serum-free

medium.

Add the C1-BODIPY-C12 solution to each well.

To quench extracellular fluorescence, add Trypan Blue to each well.[3]

Immediately measure the intracellular fluorescence using a fluorescence plate reader with

appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 528 nm

emission).[2]

Data Analysis:

Subtract the background fluorescence from all readings.
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Normalize the fluorescence intensity of inhibitor-treated cells to the vehicle-treated control

cells.

Plot the percentage of inhibition against the inhibitor concentration and fit the data to a

dose-response curve to determine the IC50 value.[2]
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Caption: FATP2-mediated fatty acid uptake and its inhibition by Grassofermata.

Experimental Workflow for Fatty Acid Uptake Assay
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Caption: Workflow for determining FATP inhibitor IC50 using a fluorescence-based assay.
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Conclusion
Grassofermata is a specific and effective inhibitor of FATP2, demonstrating IC50 values in the

low micromolar range in various cell types relevant to metabolic diseases.[1] Its inhibitory

action is non-competitive and specific to long-chain fatty acids.[1] In comparative studies,

Grassofermata and Lipofermata have shown similar efficacy in inhibiting FATP2-mediated fatty

acid transport.[1][4] The provided experimental protocol and visualizations offer a framework for

researchers to further investigate the therapeutic potential of Grassofermata and other FATP

inhibitors in preclinical models of metabolic disorders. The selective inhibition of fatty acid

uptake in non-adipose tissues presents a promising strategy to mitigate lipotoxicity and its

pathological consequences.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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